Benchmarking methods of enhanced heavy oil recovery using a microscaled bead-pack
Lab on a Chip Pub Date: 2010-02-16 DOI: 10.1039/B926815D
Abstract
A microscaled bead-pack is capable of simulating two-phase fractional flow within porous media and can be applied to simulating interactions between fluids and geological materials under dynamic conditions within the laboratory.
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